Cas no 1016671-83-2 (5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine
• CAS No: 1016671-83-2
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 4566863
• PubChem ID: 18072580
• Update Time: 2024-11-05

5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine
• CS-0250632
• EN300-51691
• AB01003844-01
• AKOS000164559
• 1016671-83-2
• 5-(5-methylthiophen-2-yl)-1H-1,2,4-triazol-3-amine
• CCG-324850
• Z285638260
• G43254

• Inchi： 1S/C7H8N4S/c1-4-2-3-5(12-4)6-9-7(8)11-10-6/h2-3H,1H3,(H3,8,9,10,11)
• InChI Key： FQNGBHUYWMXHGW-UHFFFAOYSA-N
• SMILES： N1=C(C2SC(C)=CC=2)NC(N)=N1

Computed Properties

• Exact Mass: 180.046967g/mol
• Monoisotopic Mass: 180.046967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.23g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 95.8Ų

5-(5-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes